6-benzyl-2-((2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-benzyl-2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C26H28FN5O2S/c27-20-6-8-21(9-7-20)31-12-14-32(15-13-31)24(33)18-35-26-28-23-10-11-30(17-22(23)25(34)29-26)16-19-4-2-1-3-5-19/h1-9H,10-18H2,(H,28,29,34)
• InChI Key: CJMSMMHVEYAMPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(NC2=O)SCC(=O)N3CCN(CC3)C4=CC=C(C=C4)F)CC5=CC=CC=C5
• Molecular Formula: C26H28FN5O2S
• Molecular Weight: 493.6 g/mol
• CAS No.: 946215-14-1

Description

6-benzyl-2-((2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thio)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H28FN5O2S and its molecular weight is 493.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds : The synthesis of novel heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, has been reported. These compounds exhibit anti-inflammatory and analgesic activities by inhibiting cyclooxygenase enzymes (COX-1/COX-2) and demonstrate significant selectivity towards COX-2, along with analgesic and anti-inflammatory effects comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Compounds featuring pyrimidin-2-yl)piperazin have been synthesized and evaluated for their antimicrobial activity against various microorganism strains. Certain derivatives have shown high antimicrobial activity, underscoring the potential of these compounds in developing new antimicrobial agents (Yurttaş et al., 2016).

• Anticancer and Anti-inflammatory Properties : Derivatives of tetrahydropyrimidine-5-carbonitrile have been synthesized and evaluated for their anticancer and anti-inflammatory activities. Some compounds exhibited significant in vitro anti-inflammatory activity and showed remarkable inhibitory effects against cancer cell lines, highlighting their potential as anticancer and anti-inflammatory agents (Ghule et al., 2013).